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Compound of Interest

Compound Name: Hydrazine perchlorate

Cat. No.: B14112844 Get Quote

Hydrazine perchlorate (HP) presents itself as a high-energy oxidizer with notable

performance characteristics when compared to more conventional options like ammonium

perchlorate (AP). This guide provides an objective comparison of its performance, supported by

available experimental data, to assist researchers, scientists, and drug development

professionals in understanding its potential and limitations.

Performance Characteristics: A Tabular Comparison
The following table summarizes the key performance metrics of hydrazine perchlorate and

ammonium perchlorate, two of the most common oxidizers in solid rocket propellants.
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Property
Hydrazine
Perchlorate (HP)

Ammonium
Perchlorate (AP)

Unit

Specific Impulse (Isp)
Not available in open

literature

~250 - 270

(aluminized)[1][2]
s

Density 1.939[3] 1.95 g/cm³

Melting Point 140.5 - 141.0[3] Decomposes °C

Decomposition

Temperature

Decomposes violently

upon strong heating[4]

~200 - 400 (depends

on purity and heating

rate)

°C

Combustion Speed
2 to 3 times higher

than AP[3]
Baseline -

Combustion

Temperature
2200[3]

Varies with

formulation
°C

Heat of Liberation 770[3]
Varies with

formulation
kcal/kg

Impact Sensitivity
More sensitive than

TEN[3]
Less sensitive -

Friction Sensitivity Highly sensitive[3] Less sensitive -

Note: Specific impulse values for AP are for typical composite propellant formulations. A direct,

publicly available specific impulse value for hydrazine perchlorate in a solid propellant

formulation could not be identified in the conducted research.

In-Depth Performance Analysis
Hydrazine perchlorate exhibits a significantly higher combustion speed, approximately two to

three times that of ammonium perchlorate, which can be a desirable characteristic for

applications requiring rapid energy release.[3] Its high combustion temperature of 2200°C and

a heat of liberation of 770 kcal/kg further underscore its energetic potential.[3]

However, the major drawback of hydrazine perchlorate lies in its heightened sensitivity. It is

reported to be more sensitive to impact than trinitrotoluene (TEN) and is highly sensitive to
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friction, posing significant handling and safety challenges.[3] This is a critical consideration for

any practical application and necessitates stringent safety protocols.

While a direct experimental value for the specific impulse of a solid propellant formulation

based on hydrazine perchlorate is not readily available in the open literature, its high energy

release suggests a potentially high specific impulse. For comparison, aluminized ammonium

perchlorate composite propellants typically yield a specific impulse in the range of 250 to 270

seconds.[1][2]

Experimental Protocols
The determination of the performance characteristics of solid oxidizers involves a range of

standardized experimental procedures.

Specific Impulse (Isp) Determination
The specific impulse of a solid propellant is a measure of its efficiency and is typically

determined through static firing tests of a rocket motor.
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Propellant Preparation

Static Firing Test

Calculation

Mix Oxidizer, Fuel, Binder

Cast into Motor Casing

Cure at Elevated Temperature

Mount Motor on Thrust Stand

Ignite Propellant

Measure Thrust and Time

Integrate Thrust over Time

Isp = Total Impulse / (Propellant Mass * g)

Measure Propellant Mass

Click to download full resolution via product page

Experimental workflow for determining specific impulse.
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Density Measurement
The density of a solid propellant is a crucial parameter for determining the volumetric efficiency

of a rocket motor. It is typically measured using the gas pycnometry method.

Sample Preparation: A precisely weighed sample of the solid propellant is placed in the

sample chamber of the gas pycnometer.

Purging: The chamber is purged with a known inert gas (e.g., helium) to remove any

adsorbed gases from the sample surface.

Pressurization: The sample chamber is pressurized with the inert gas to a specific pressure.

Expansion: The gas is then expanded into a reference chamber of a known volume.

Pressure Measurement: The pressure drop after expansion is measured.

Calculation: The volume of the solid sample is calculated using the ideal gas law and the

measured pressure change. The density is then determined by dividing the mass of the

sample by its calculated volume.

Thermal Decomposition Analysis
The thermal stability and decomposition characteristics of an oxidizer are critical for safety and

performance prediction. These are often evaluated using techniques like Thermogravimetric

Analysis (TGA) and Differential Scanning Calorimetry (DSC).

Thermogravimetric Analysis (TGA)

Differential Scanning Calorimetry (DSC)

Place Sample in TGA Heat at Controlled Rate Measure Mass Loss vs. Temperature TGA_Data

Provides Decomposition
Temperature Range

Place Sample and Reference in DSC Heat at Controlled Rate Measure Heat Flow vs. Temperature DSC_Data

Identifies Exothermic/
Endothermic Events

Oxidizer Sample
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Click to download full resolution via product page

Workflow for thermal decomposition analysis.

Impact and Friction Sensitivity Testing
The sensitivity of an energetic material to mechanical stimuli is a critical safety parameter.

Standardized tests are used to quantify this.

Impact Sensitivity: A drop-weight apparatus is used where a known weight is dropped from a

specific height onto a sample of the material. The energy at which there is a 50% probability

of initiation (explosion or deflagration) is determined.

Friction Sensitivity: A friction apparatus, such as the BAM friction tester, is used. A sample is

subjected to a known load and friction between two surfaces. The load at which there is a

50% probability of initiation is determined.

Logical Relationship of Performance Parameters
The various performance parameters of an oxidizer are interconnected and influence the

overall performance of a solid rocket motor.

Specific Impulse (Isp)
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Density
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Constraint
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Interrelation of oxidizer performance parameters.
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In conclusion, while hydrazine perchlorate demonstrates superior energetic properties such

as a higher combustion speed compared to ammonium perchlorate, its extreme sensitivity

poses a significant challenge for its practical application. Further research is required to

determine its specific impulse in various propellant formulations and to develop methods to

mitigate its sensitivity before it can be considered a viable alternative to mainstream solid

oxidizers.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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